Cas no 2126143-52-8 (ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride)

• Product Name: ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride
• CAS No: 2126143-52-8
• MF: C₁₁H₁₄ClF₂NO₂
• MW: 265.68416929245
• CID: 4638847
• Update Time: 2025-06-14

ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride

• Inchi： 1S/C11H13F2NO2.ClH/c1-2-16-11(15)6-10(14)8-4-3-7(12)5-9(8)13;/h3-5,10H,2,6,14H2,1H3;1H/t10-;/m0./s1
• InChI Key： DDHKWQPMRXDFQC-PPHPATTJSA-N
• SMILES： [C@H](C1C=CC(F)=CC=1F)(N)CC(=O)OCC.Cl

Additional information on ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride

Comprehensive Overview of Ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate Hydrochloride (CAS No. 2126143-52-8)

Ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride (CAS No. 2126143-52-8) is a chiral intermediate widely utilized in pharmaceutical synthesis and organic chemistry research. This compound, characterized by its 2,4-difluorophenyl moiety and ethyl ester group, has garnered significant attention due to its role in the development of bioactive molecules, particularly in the fields of antifungal and central nervous system (CNS) drug discovery. Its stereospecific (3S)-configuration enhances its applicability in asymmetric synthesis, making it a valuable building block for modern medicinal chemistry.

In recent years, the demand for chiral intermediates like ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride has surged, driven by the pharmaceutical industry's focus on precision medicine and targeted therapies. Researchers frequently search for "CAS 2126143-52-8 supplier" or "chiral building blocks for drug development," reflecting its commercial and scientific relevance. The compound's hydrochloride salt form improves solubility and stability, addressing common challenges in drug formulation. Additionally, its fluorinated aromatic ring contributes to enhanced metabolic stability, a key consideration in prodrug design and pharmacokinetic optimization.

The synthesis of ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride typically involves asymmetric hydrogenation or enzymatic resolution, methods aligned with green chemistry principles. This aligns with growing industry trends toward sustainable synthesis, as evidenced by search queries like "eco-friendly chiral synthesis" and "biocatalysis in API manufacturing." The compound's high enantiomeric purity (>98% ee) makes it ideal for GMP-grade production, meeting stringent regulatory requirements for pharmaceutical intermediates.

Beyond its synthetic utility, CAS 2126143-52-8 has been investigated in structure-activity relationship (SAR) studies for GABA receptor modulators, a hot topic in neurological disorder research. Its amino ester functionality allows for further derivatization, enabling the creation of peptide mimetics and small-molecule inhibitors. Analysts note increased interest in "difluorophenyl derivatives in drug design" and "fluorine in CNS therapeutics," underscoring the compound's interdisciplinary significance.

From a technical perspective, ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride exhibits excellent compatibility with microwave-assisted synthesis and continuous flow chemistry—two techniques dominating modern process chemistry discussions. Its crystalline nature facilitates purification, while its protonated amine group enables selective reactivity in multistep syntheses. These attributes explain its prominence in patent literature, particularly for protease inhibitor and kinase inhibitor development.

Quality control of CAS 2126143-52-8 involves advanced analytical methods such as HPLC-UV and chiral SFC, addressing user concerns about "chiral purity analysis" and "trace impurity detection." Storage recommendations emphasize protection from moisture and oxidation, with stability data supporting long-term use under controlled conditions. These practical considerations are critical for laboratories focusing on high-throughput screening and combinatorial chemistry applications.

In conclusion, ethyl (3S)-3-amino-3-(2,4-difluorophenyl)propanoate hydrochloride represents a versatile scaffold bridging medicinal chemistry and process development. Its alignment with contemporary research themes—fluorine chemistry, chiral technology, and sustainable synthesis—ensures continued relevance in both academic and industrial settings. As pharmaceutical pipelines increasingly favor stereochemically complex and fluorine-containing drug candidates, this intermediate will likely remain a focal point for innovation in small-molecule therapeutics.